Cas no 81694-07-7 (2-(2,2-dichloroethenyl)-1,3-benzothiazole)

• Product Name: 2-(2,2-dichloroethenyl)-1,3-benzothiazole
• CAS No: 81694-07-7
• MF: C₉H₅Cl₂NS
• MW: 230.113698720932
• CID: 5018336
• PubChem ID: 703300
• Update Time: 2025-07-30

2-(2,2-dichloroethenyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dichlorovinyl)-1,3-benzothiazole
• IFLab1_000904
• HMS1414J02
• 2-(2,2-dichlorovinyl)benzo[d]thiazole
• Benzothiazole, 2-(2,2-dichloroethenyl)-
• 2-(2,2-dichloroethenyl)-1,3-benzothiazole

• Inchi： 1S/C9H5Cl2NS/c10-8(11)5-9-12-6-3-1-2-4-7(6)13-9/h1-5H
• InChI Key： JZLMQOVEVLRRFX-UHFFFAOYSA-N
• SMILES： Cl/C(=C/C1=NC2C=CC=CC=2S1)/Cl

Computed Properties

• Exact Mass: 228.9519757g/mol
• Monoisotopic Mass: 228.9519757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(2,2-dichloroethenyl)-1,3-benzothiazole

Professional Introduction to Compound with CAS No. 81694-07-7 and Product Name: 2-(2,2-Dichlorovinyl)-1,3-benzothiazole

The compound with the CAS number 81694-07-7 and the product name 2-(2,2-Dichlorovinyl)-1,3-benzothiazole represents a significant area of interest in the field of chemical and pharmaceutical research. This heterocyclic compound, featuring a benzothiazole core substituted with a dichlorovinyl group, has garnered attention due to its unique structural and functional properties. The benzothiazole moiety is well-known for its presence in various biologically active molecules, while the dichlorovinyl group introduces reactivity that makes this compound a valuable intermediate in synthetic chemistry.

In recent years, the exploration of 2-(2,2-Dichlorovinyl)-1,3-benzothiazole has been extended into multiple domains of chemical biology and medicinal chemistry. The benzothiazole scaffold is particularly relevant in the design of therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. The dichlorovinyl substituent enhances the compound's versatility, allowing for further functionalization through various organic reactions such as cross-coupling and addition reactions. This dual functionality makes it an attractive building block for constructing more complex molecules.

One of the most compelling aspects of 2-(2,2-Dichlorovinyl)-1,3-benzothiazole is its potential application in the development of novel pharmaceuticals. Researchers have been investigating its role as a precursor in synthesizing molecules with antimicrobial and anti-inflammatory properties. The dichlorovinyl group can be readily converted into other functional groups, enabling the creation of derivatives with tailored biological activities. For instance, recent studies have demonstrated its utility in generating compounds that exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases.

The structural features of 2-(2,2-Dichlorovinyl)-1,3-benzothiazole also make it a candidate for use in materials science applications. The benzothiazole ring system is known to contribute to the stability and electronic properties of polymers and organic semiconductors. By incorporating this compound into material formulations, scientists aim to develop advanced materials with enhanced performance characteristics. These could range from improved charge transport properties in organic electronics to novel optical materials used in display technologies.

From a synthetic chemistry perspective, 2-(2,2-Dichlorovinyl)-1,3-benzothiazole serves as a versatile intermediate that facilitates the construction of more complex structures. Its reactivity allows for the introduction of diverse functional groups at specific positions on the benzothiazole core. This flexibility is particularly valuable in drug discovery pipelines, where intermediates must undergo multiple transformations to achieve the desired pharmacological profile. The dichlorovinyl group's ability to participate in palladium-catalyzed cross-coupling reactions further extends its utility in constructing biaryl motifs common in many bioactive compounds.

The compound's potential also extends to agrochemical research. Benzothiazole derivatives are widely used in crop protection agents due to their efficacy against pests and pathogens. The unique reactivity introduced by the dichlorovinyl substituent allows for the development of novel agrochemicals with improved selectivity and lower environmental impact. Researchers are exploring how modifications to this core structure can lead to compounds that offer better performance while adhering to stricter regulatory standards.

In conclusion, 2-(2,2-Dichlorovinyl)-1,3-benzothiazole (CAS No. 81694-07-7) represents a multifaceted compound with significant potential across various scientific disciplines. Its combination of a biologically relevant benzothiazole scaffold and a reactive dichlorovinyl group makes it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to grow, so too will its applications in medicine, materials science, and agriculture. The ongoing exploration of this compound underscores its importance as a key intermediate in modern chemical research.